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Compound of Interest

Compound Name: Tridesmethylvenlafaxine

Cat. No.: B128152 Get Quote

These application notes provide a detailed protocol for the solid-phase extraction (SPE) of

Tridesmethylvenlafaxine, a metabolite of the antidepressant drug venlafaxine, from human

plasma. This protocol is intended for researchers, scientists, and drug development

professionals requiring a clean, concentrated sample for downstream analysis, typically by

liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction
Tridesmethylvenlafaxine, also known as N,O-didesmethylvenlafaxine (NODDV), is a minor

metabolite of venlafaxine. Accurate quantification of venlafaxine and its metabolites is crucial

for pharmacokinetic and toxicological studies. Solid-phase extraction is a widely used

technique for sample cleanup and concentration prior to analysis, as it effectively removes

interfering matrix components. This protocol is adapted from established methods for the

extraction of venlafaxine and its other metabolites, considering the physicochemical properties

of Tridesmethylvenlafaxine to ensure optimal recovery and reproducibility.
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Property Value

Molecular Formula C₁₄H₂₁NO₂

Molecular Weight 235.32 g/mol

Topological Polar Surface Area 66.5 Å²

Experimental Protocol
This protocol is designed for the extraction of Tridesmethylvenlafaxine from human plasma

using a mixed-mode cation exchange SPE cartridge.

Materials:

Human plasma samples

Tridesmethylvenlafaxine analytical standard

Internal Standard (IS) solution (e.g., venlafaxine-d6)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium hydroxide

Deionized water

Mixed-mode cation exchange SPE cartridges (e.g., C8/SCX)

SPE vacuum manifold

Centrifuge

Vortex mixer
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Sample tubes

Sample Preparation:

Thaw frozen plasma samples at room temperature.

Vortex the samples to ensure homogeneity.

To 500 µL of plasma, add the internal standard and vortex briefly.

Add 500 µL of 2% formic acid in deionized water to the plasma sample.

Vortex for 30 seconds.

Centrifuge at 4000 rpm for 10 minutes to precipitate proteins.

Use the supernatant for the SPE procedure.

Solid-Phase Extraction (SPE) Procedure:

Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of

deionized water. Do not allow the cartridge to dry.

Loading: Load the pre-treated supernatant onto the conditioned SPE cartridge. Apply a

gentle vacuum to allow the sample to pass through the sorbent at a flow rate of

approximately 1-2 mL/min.

Washing:

Wash the cartridge with 1 mL of deionized water.

Wash the cartridge with 1 mL of 2% formic acid in deionized water.

Wash the cartridge with 1 mL of methanol.

Dry the cartridge under high vacuum for 5-10 minutes.

Elution:
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Elute the analyte with 1 mL of a freshly prepared solution of 5% ammonium hydroxide in

methanol.

Collect the eluate in a clean collection tube.

Dry-down and Reconstitution:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the dried residue in 100 µL of the mobile phase used for the LC-MS/MS

analysis.

Vortex for 30 seconds to ensure complete dissolution.

Transfer the reconstituted sample to an autosampler vial for analysis.

Quantitative Data Summary
The following table summarizes typical quantitative data obtained for venlafaxine and its major

metabolites using SPE-LC-MS/MS methods. While specific data for Tridesmethylvenlafaxine
is limited, the expected performance should be within similar ranges.

Analyte Recovery (%) LLOQ (ng/mL)

Venlafaxine 72.55 - 95.9 1.03 - 3

O-Desmethylvenlafaxine 73.81 - 81.7 1.32 - 6

N-Desmethylvenlafaxine Not always reported 3 - 5

Tridesmethylvenlafaxine (N,O-

didesmethylvenlafaxine)
Expected > 70% Expected 0.2 - 5

LLOQ: Lower Limit of Quantification

Experimental Workflow Diagram
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Sample Preparation

Solid-Phase Extraction

Post-Extraction

Plasma Sample (500 µL)

Add Internal Standard

Add 2% Formic Acid (500 µL)

Vortex

Centrifuge (4000 rpm, 10 min)

Collect Supernatant

Load Supernatant

Condition Cartridge
(Methanol, Water)

Wash 1: Deionized Water

Wash 2: 2% Formic Acid

Wash 3: Methanol

Dry Cartridge

Elute
(5% NH4OH in Methanol)

Evaporate to Dryness

Reconstitute in Mobile Phase

LC-MS/MS Analysis
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Caption: Workflow for the solid-phase extraction of Tridesmethylvenlafaxine.
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Signaling Pathway Diagram (Logical Relationship)
As this is a chemical extraction protocol, a biological signaling pathway is not applicable. The

following diagram illustrates the logical relationship of the analyte and its metabolites.
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Caption: Metabolic pathway of Venlafaxine to Tridesmethylvenlafaxine.

To cite this document: BenchChem. [Application Notes and Protocol for Solid-Phase
Extraction of Tridesmethylvenlafaxine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b128152#protocol-for-solid-phase-extraction-of-
tridesmethylvenlafaxine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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